Cas no 62226-61-3 (Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)-)

• Product Name: Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)-
• CAS No: 62226-61-3
• MF: C₁₅H₂₀
• MW: 200.319304466248
• CID: 453521
• PubChem ID: 71388589
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)-
• 4-(2-ethylphenyl)bicyclo[2.2.1]heptane
• 1-(2-Ethylphenyl)bicyclo[2.2.1]heptane
• 62226-61-3
• DTXSID20810648

• Inchi： 1S/C15H20/c1-2-13-5-3-4-6-14(13)15-9-7-12(11-15)8-10-15/h3-6,12H,2,7-11H2,1H3
• InChI Key： KMVUCHRCFLMSEP-UHFFFAOYSA-N
• SMILES： C12(C3C=CC=CC=3CC)CCC(CC1)C2

Computed Properties

• Exact Mass: 200.1566
• Monoisotopic Mass: 200.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0